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Compound of Interest

Compound Name: N-Desmethyldofetilide

CAS No.: 176447-94-2

Cat. No.: B601676

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

This document provides detailed application notes and protocols for the use of the N-
Desmethyldofetilide reference standard. It is intended for researchers, scientists, and drug

development professionals.

Certificate of Analysis (Representative)
This section provides a representative Certificate of Analysis for the N-Desmethyldofetilide
reference standard. Actual values may vary between lots.

Table 1: Physicochemical Properties and Typical Purity
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Property Specification

Chemical Name

N-(4-(2-((2-(4-

(methylsulfonamido)phenoxy)ethyl)amino)ethyl)

phenyl)methanesulfonamide

Synonyms Dofetilide Metabolite M2, UK-71,385

CAS Number 176447-94-2[1][2]

Molecular Formula C₁₈H₂₅N₃O₅S₂[1]

Molecular Weight 427.54 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO and Methanol

Purity (by HPLC) ≥98%

Identification (by MS) Conforms to structure

¹H-NMR Conforms to structure

FT-IR Conforms to structure

Storage Store at -20°C, protect from light

Note: Specific ¹H-NMR and FT-IR spectral data are not readily available in public databases.

Users should perform their own structural confirmation to ensure the identity of the reference

standard is consistent with the expected structure.

Introduction
N-Desmethyldofetilide is the principal metabolite of dofetilide, a potent Class III antiarrhythmic

agent.[3] Dofetilide's therapeutic action is derived from its selective blockade of the rapid

component of the delayed rectifier potassium current (IKr), which is crucial for cardiac

repolarization. This ion channel is encoded by the human Ether-à-go-go-Related Gene (hERG).

The metabolic conversion of dofetilide to N-Desmethyldofetilide occurs in the liver, primarily

through N-demethylation catalyzed by the cytochrome P450 3A4 (CYP3A4) isoenzyme.[3]

Although it is the major metabolite, N-Desmethyldofetilide exhibits significantly lower

pharmacological activity at the hERG channel compared to its parent drug, dofetilide.[3]
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This reference standard is essential for a variety of research applications, including:

Identification and quantification of metabolites in both in vitro and in vivo drug metabolism

studies.

Pharmacokinetic (PK) and drug-drug interaction (DDI) research.

Use as a starting material for the synthesis of related compounds and impurities.

Evaluation of off-target effects in in vitro pharmacology and toxicology assays.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
The following protocol outlines a general method for assessing the purity of N-
Desmethyldofetilide using reverse-phase HPLC. Optimization of this method may be

necessary based on the specific instrumentation and analytical column available.

Table 2: HPLC Method Parameters
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Parameter Condition

Column
C18 reverse-phase, 4.6 x 150 mm, 5 µm particle

size

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
Begin with 10% B, ramp to 90% B over 15

minutes, and maintain at 90% B for 5 minutes.

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection UV at 230 nm[4]

Injection Volume 10 µL

Sample Preparation

Prepare a 0.5 mg/mL solution of N-

Desmethyldofetilide in methanol or a suitable

mixture of mobile phases A and B.

Experimental Workflow for HPLC Analysis

Sample Preparation
(0.5 mg/mL in Methanol)

HPLC System
(C18 Column)

Inject 10 µL

Gradient Elution
(10-90% Acetonitrile)

UV Detection
(230 nm)

Separation
Data Analysis

(Purity Calculation)
Chromatogram

Click to download full resolution via product page

Caption: A typical workflow for the purity assessment of N-Desmethyldofetilide by HPLC.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Quantification in Biological Matrices
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This protocol is suitable for the quantification of N-Desmethyldofetilide in plasma and can be

adapted for other biological fluids. For accurate quantification, the use of a stable isotope-

labeled internal standard, such as N-Desmethyldofetilide-d4, is highly recommended.

Table 3: LC-MS/MS Method Parameters

Parameter Condition

LC System UPLC or HPLC system

Column
C18 reverse-phase, 2.1 x 50 mm, 1.8 µm

particle size

Mobile Phase A 0.1% Formic Acid in Water[3]

Mobile Phase B 0.1% Formic Acid in Acetonitrile[3]

Gradient
Start at 5% B and ramp to 95% B over 5

minutes.

Flow Rate 0.4 mL/min[3]

Column Temperature 40°C

Injection Volume 5 µL

MS System Triple quadrupole mass spectrometer

Ionization Mode Positive Electrospray Ionization (ESI+)[3]

MRM Transitions
N-Desmethyldofetilide: Q1 428.1 -> Q3 (product

ion)

Internal Standard: Q1 (mass) -> Q3 (product

ion)

Sample Preparation

Protein precipitation: To 50 µL of plasma, add

150 µL of acetonitrile containing the internal

standard. Vortex, then centrifuge. The resulting

supernatant is injected for analysis.[3]

Note: The specific Multiple Reaction Monitoring (MRM) transitions for N-Desmethyldofetilide
and the internal standard should be optimized for the specific mass spectrometer being used.
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Experimental Workflow for LC-MS/MS Analysis

Plasma Sample
(50 µL)

Protein Precipitation

Internal Standard
in Acetonitrile

Centrifugation Supernatant Collection LC-MS/MS AnalysisInject 5 µL Quantification

Click to download full resolution via product page

Caption: A standard workflow for the quantification of N-Desmethyldofetilide in plasma.

Application Notes
In Vitro Metabolism Studies
N-Desmethyldofetilide is produced from dofetilide through CYP3A4-mediated N-

demethylation.[3] This reference standard is invaluable for confirming the identity of this

metabolite in in vitro systems, such as human liver microsomes or with recombinant CYP

enzymes. By incubating dofetilide in these systems and analyzing the products by LC-MS/MS,

the formation of N-Desmethyldofetilide can be accurately monitored. The reference standard

is also necessary for generating a standard curve to quantify the rate of metabolite formation.

Dofetilide

N-Desmethyldofetilide

N-demethylation

CYP3A4
(Liver Microsomes)
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Click to download full resolution via product page

Caption: The mechanism of action of dofetilide and N-Desmethyldofetilide on the hERG

channel.

This assay is used to determine a test compound's ability to displace a radiolabeled hERG

channel blocker, such as [³H]-dofetilide, from cell membranes expressing the hERG channel.

Table 4: hERG Radioligand Binding Assay Protocol

Step Procedure

1. Reagents
- hERG-expressing cell membranes (e.g., from

HEK293 cells)

- [³H]-dofetilide (radioligand)

- Non-labeled dofetilide (for determining non-

specific binding)

- N-Desmethyldofetilide (test compound)

- Assay buffer (e.g., Tris-HCl, pH 7.4)

2. Incubation

Incubate the hERG membranes, [³H]-dofetilide,

and various concentrations of N-

Desmethyldofetilide for 60 minutes at 25°C.

3. Filtration

Rapidly filter the incubation mixture through a

glass fiber filter to separate bound from free

radioligand.

4. Washing
Wash the filters with ice-cold assay buffer to

minimize non-specific binding.

5. Scintillation Counting
Measure the radioactivity retained on the filters

using a scintillation counter.

6. Data Analysis

Calculate the IC₅₀ value for N-

Desmethyldofetilide by plotting the percentage

of inhibition of [³H]-dofetilide binding against the

concentration of the test compound.
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Automated patch-clamp systems provide a higher throughput method for measuring the

inhibitory effect of N-Desmethyldofetilide on the hERG current in the whole-cell voltage-clamp

configuration.

Table 5: Automated Patch-Clamp Electrophysiology Protocol

Step Procedure

1. Cell Preparation

Utilize a cell line that stably expresses the

hERG channel (e.g., HEK293 or CHO cells) and

prepare a single-cell suspension.

2. Solutions

Use external and internal solutions with specific

ionic compositions to effectively isolate the

hERG current.

3. Voltage Protocol

Employ a voltage-clamp protocol specifically

designed to elicit and measure the hERG

current.

4. Compound Application
Perfuse the cells with progressively increasing

concentrations of N-Desmethyldofetilide.

5. Data Acquisition
Record the hERG current at each concentration

of the test compound.

6. Data Analysis

Analyze the reduction in the hERG current

amplitude to calculate the IC₅₀ value for N-

Desmethyldofetilide.

Experimental Workflow for Automated Patch-Clamp
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Caption: A generalized workflow for assessing hERG channel inhibition using an automated

patch-clamp system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b601676?utm_src=pdf-custom-synthesis#bc-rfq
https://www.rsc.org/suppdata/gc/c4/c4gc00522h/c4gc00522h1.pdf
https://hmdb.ca/spectra/nmr_one_d/1441
https://webbook.nist.gov/cgi/cbook.cgi?ID=C68122&Type=IR-SPEC&Index=2
https://foodb.ca/spectra/nmr_one_d/1031
https://www.benchchem.com/product/b601676/docs#n-desmethyldofetilide-reference-standard-application-notes-and-protocols
https://www.benchchem.com/product/b601676/docs#n-desmethyldofetilide-reference-standard-application-notes-and-protocols
https://www.benchchem.com/product/b601676/docs#n-desmethyldofetilide-reference-standard-application-notes-and-protocols
https://www.benchchem.com/product/b601676/docs#n-desmethyldofetilide-reference-standard-application-notes-and-protocols
https://www.benchchem.com/product/b601676?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601676?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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